Cas no 1005096-49-0 (4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 1005096-49-0
• MF: C₂₂H₁₇F₃N₂O₄S
• MW: 462.441594839096
• CID: 6198978
• PubChem ID: 3714123
• Update Time: 2025-11-02

4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• 1005096-49-0
• 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• AB00674340-01
• Z57240043
• UNM000000631001
• AKOS016067545
• 4-hydroxy-6-(3-phenoxyphenyl)-5-(2-thienylcarbonyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone
• F1423-1065
• AKOS002168131

• Inchi： 1S/C22H17F3N2O4S/c23-22(24,25)21(30)17(19(28)16-10-5-11-32-16)18(26-20(29)27-21)13-6-4-9-15(12-13)31-14-7-2-1-3-8-14/h1-12,17-18,30H,(H2,26,27,29)
• InChI Key： DQISCTGGGKDBKN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C(C2C=CC=C(C=2)OC2C=CC=CC=2)NC(NC1(C(F)(F)F)O)=O)=O

Computed Properties

• Exact Mass: 462.08611269g/mol
• Monoisotopic Mass: 462.08611269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

Comprehensive Overview of 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 1005096-49-0)

4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 1005096-49-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 1,3-diazinan-2-one core structure, integrates multiple functional groups, including a phenoxyphenyl moiety, a thiophene-2-carbonyl unit, and a trifluoromethyl group. These structural features contribute to its diverse reactivity and potential applications in drug discovery and material science.

The molecular formula of 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one reflects its complexity, with a molecular weight that aligns with its multifunctional design. Researchers have explored its synthesis through advanced organic methodologies, often involving multi-step reactions to achieve high purity and yield. The presence of the hydroxy and carbonyl groups enhances its solubility in polar solvents, making it suitable for various experimental and industrial applications.

One of the most intriguing aspects of CAS No. 1005096-49-0 is its potential role in medicinal chemistry. The thiophene and trifluoromethyl groups are known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This has led to investigations into its use as a building block for novel therapeutics targeting inflammatory diseases and central nervous system disorders. Additionally, the phenoxyphenyl moiety may contribute to binding affinity in receptor-based assays, a topic of high interest in current drug development.

In agrochemical applications, 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one has shown promise as a precursor for crop protection agents. The trifluoromethyl group, in particular, is a common feature in modern pesticides due to its ability to enhance bioactivity and environmental persistence. Researchers are also examining its potential as a growth regulator or fungicide, aligning with the global demand for sustainable agricultural solutions.

The compound's stability under various conditions has been a focal point for industrial applications. Studies indicate that CAS No. 1005096-49-0 exhibits moderate thermal stability, making it suitable for processes requiring elevated temperatures. Its compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, further expands its utility in formulation development. These properties are critical for researchers and manufacturers seeking reliable compounds for high-performance applications.

From an environmental perspective, the degradation pathways of 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one are under investigation to ensure compliance with regulatory standards. Preliminary data suggest that hydrolysis and photodegradation may play significant roles in its environmental fate, a topic of growing importance in green chemistry initiatives. This aligns with the broader industry trend toward eco-friendly chemical design and reduced ecological impact.

Market dynamics for CAS No. 1005096-49-0 reflect its niche but expanding role in specialty chemicals. Suppliers and distributors are increasingly listing this compound in catalogs targeting pharmaceutical and agrochemical researchers. Pricing trends indicate steady demand, particularly in regions with robust R&D infrastructure, such as North America, Europe, and Asia-Pacific. Custom synthesis services for 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one are also becoming more prevalent, catering to the needs of academic and industrial laboratories.

Future research directions for this compound may include exploring its enantiomeric purity and chiral applications. The 1,3-diazinan-2-one scaffold offers opportunities for asymmetric synthesis, which could unlock new biological activities or material properties. Additionally, computational modeling studies are likely to expand, leveraging AI-driven platforms to predict its behavior in complex systems. These advancements could position CAS No. 1005096-49-0 as a key player in next-generation chemical innovations.

In summary, 4-hydroxy-6-(3-phenoxyphenyl)-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one represents a versatile and scientifically valuable compound with broad potential across multiple industries. Its unique structural features, combined with ongoing research into its applications, make it a noteworthy subject for chemists, pharmacologists, and material scientists alike. As the scientific community continues to uncover its capabilities, CAS No. 1005096-49-0 is poised to contribute significantly to advancements in health, agriculture, and technology.